Cas no 882240-42-8 (2-(5Z)-2,4-dioxo-1,3-thiazolidin-5-ylidene-N-(3-methoxyphenyl)acetamide)

• Product Name: 2-(5Z)-2,4-dioxo-1,3-thiazolidin-5-ylidene-N-(3-methoxyphenyl)acetamide
• CAS No: 882240-42-8
• MF: C₁₂H₁₀N₂O₄S
• MW: 278.283801555634
• CID: 5557110
• PubChem ID: 6199591
• Update Time: 2025-05-21

2-(5Z)-2,4-dioxo-1,3-thiazolidin-5-ylidene-N-(3-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-(2,4-dioxo-1,3-thiazolidin-5-ylidene)-N-(3-methoxyphenyl)ethanamide
• F3109-0045
• VU0509294-1
• (Z)-2-(2,4-dioxothiazolidin-5-ylidene)-N-(3-methoxyphenyl)acetamide
• AKOS000268010
• 882240-42-8
• (2Z)-2-(2,4-dioxo-1,3-thiazolidin-5-ylidene)-N-(3-methoxyphenyl)acetamide
• STL231361
• 2-(5Z)-2,4-dioxo-1,3-thiazolidin-5-ylidene-N-(3-methoxyphenyl)acetamide

• Inchi： 1S/C12H10N2O4S/c1-18-8-4-2-3-7(5-8)13-10(15)6-9-11(16)14-12(17)19-9/h2-6H,1H3,(H,13,15)(H,14,16,17)/b9-6-
• InChI Key： WAIWAKPOFPIRFL-TWGQIWQCSA-N
• SMILES： S1C(NC(/C/1=C/C(NC1C=CC=C(C=1)OC)=O)=O)=O

Computed Properties

• Exact Mass: 278.03612798g/mol
• Monoisotopic Mass: 278.03612798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 110Ų

Additional information on 2-(5Z)-2,4-dioxo-1,3-thiazolidin-5-ylidene-N-(3-methoxyphenyl)acetamide

Compound CAS No. 882240-42-8: 2-(5Z)-2,4-Dioxo-1,3-Thiazolidin-5-ylidene-N-(3-Methoxyphenyl)Acetamide

The compound CAS No. 882240-42-8, also known as 2-(5Z)-2,4-dioxo-1,3-thiazolidin-5-ylidene-N-(3-methoxyphenyl)acetamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiazolidinones, which are known for their versatile properties and wide-ranging uses in drug design and development. The structure of this molecule is characterized by a thiazolidinone ring system fused with an acetamide group and a methoxy-substituted phenyl moiety, making it a unique candidate for exploring novel therapeutic interventions.

Recent advancements in medicinal chemistry have highlighted the importance of thiazolidinone derivatives in the development of bioactive compounds. The thiazolidinone core of this compound serves as a versatile scaffold for modulating various pharmacological activities. The presence of the acetamide group enhances the molecule's solubility and bioavailability, while the methoxyphenyl substituent contributes to its lipophilicity and potential for interaction with biological targets. These structural features make this compound an attractive candidate for further exploration in drug discovery pipelines.

The synthesis of this compound involves a multi-step process that typically includes the formation of the thiazolidinone ring followed by the introduction of the acetamide and methoxyphenyl groups. Researchers have employed various strategies to optimize the synthesis pathway, ensuring high yields and purity. For instance, recent studies have utilized microwave-assisted synthesis to accelerate the formation of the thiazolidinone ring, significantly reducing reaction times while maintaining product quality.

In terms of pharmacological activity, this compound has shown promising results in preliminary assays targeting various disease states. Recent findings suggest that it exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders. Additionally, its ability to modulate key enzymes involved in cellular signaling pathways highlights its potential as a lead compound for drug development.

The application of computational chemistry tools has further enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed that it interacts effectively with several therapeutic targets, including protein kinases and inflammatory cytokines. These insights have paved the way for designing more potent derivatives with improved efficacy and reduced side effects.

In conclusion, CAS No. 882240-42-8 represents a significant advancement in the field of organic chemistry and pharmacology. Its unique structure, combined with its promising bioactivity profiles, positions it as a valuable asset in drug discovery efforts. As research continues to uncover its full potential, this compound is expected to play a pivotal role in addressing unmet medical needs across various therapeutic areas.